Cas no 349121-09-1 (2-Bromo-N-(5-nitrothiazol-2-yl)acetamide)

• Product Name: 2-Bromo-N-(5-nitrothiazol-2-yl)acetamide
• CAS No: 349121-09-1
• MF: C₅H₄BrN₃O₃S
• MW: 266.072558403015
• CID: 1081635
• PubChem ID: 324458
• Update Time: 2025-06-13

2-Bromo-N-(5-nitrothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(5-nitrothiazol-2-yl)acetamide
• 2-bromo-N-(5-nitro-1,3-thiazol-2-yl)acetamide
• 2-Bromo-N-(5-nitro-thiazol-2-yl)-acetamide
• SCHEMBL3466003
• NSC289929
• BRKREXOHFNPWGB-UHFFFAOYSA-N
• DTXSID60314933
• AKOS012990232
• 2-bromo-N-(5-nitrothiazole-2-yl)acetamide
• NSC-289929
• 349121-09-1

• Inchi： 1S/C5H4BrN3O3S/c6-1-3(10)8-5-7-2-4(13-5)9(11)12/h2H,1H2,(H,7,8,10)
• InChI Key： BRKREXOHFNPWGB-UHFFFAOYSA-N
• SMILES： BrCC(NC1=NC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 264.91600
• Monoisotopic Mass: 264.91567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.05000
• LogP: 1.98090

Additional information on 2-Bromo-N-(5-nitrothiazol-2-yl)acetamide

Introduction to 2-Bromo-N-(5-nitrothiazol-2-yl)acetamide (CAS No. 349121-09-1) and Its Applications in Modern Chemical Biology

2-Bromo-N-(5-nitrothiazol-2-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 349121-09-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of heterocyclic derivatives, featuring a brominated bromoacetyl amide moiety linked to a nitro-substituted thiazole ring. The precise arrangement of these functional groups makes it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2-bromo-N-(5-nitrothiazol-2-yl)acetamide encompasses several key features that contribute to its reactivity and biological significance. The presence of a bromine atom at the 2-position of the thiazole ring enhances its electrophilicity, making it an attractive scaffold for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the nitro group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole core structures are prevalent in numerous natural products and pharmacologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents. The nitrothiazole scaffold, in particular, has been explored for its potential in inhibiting various enzymatic pathways and disrupting protein-protein interactions. For instance, studies have demonstrated that nitrothiazoles can act as inhibitors of bacterial enzymes by covalently modifying key residues, thereby preventing pathogenic growth.

The bromoacetyl amide moiety in 2-bromo-N-(5-nitrothiazol-2-yl)acetamide provides an additional layer of reactivity that is particularly useful in medicinal chemistry. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains that may enhance binding affinity or metabolic stability. Such modifications are crucial in optimizing drug candidates for clinical use. Researchers have leveraged this reactivity to develop libraries of derivatives with tailored biological profiles, enabling high-throughput screening for new therapeutic targets.

Recent advancements in synthetic methodologies have further expanded the utility of 2-bromo-N-(5-nitrothiazol-2-yl)acetamide. For example, transition-metal-catalyzed reactions have enabled efficient construction of complex thiazole derivatives with high regioselectivity. These techniques have been instrumental in generating novel analogs that exhibit improved pharmacokinetic properties or enhanced activity against resistant strains of pathogens. Moreover, computational modeling has been employed to predict the binding modes of these compounds with biological macromolecules, aiding in the rational design of next-generation inhibitors.

The therapeutic potential of 2-bromo-N-(5-nitrothiazol-2-yl)acetamide has been explored across multiple disease areas. In oncology, for instance, thiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in cancer cells. Preclinical studies have indicated that compounds derived from this scaffold can selectively target overexpressed kinases while minimizing off-target effects. Similarly, in infectious diseases research, nitrothiazoles have demonstrated efficacy against drug-resistant bacteria by mechanisms involving enzyme inhibition and DNA damage.

In neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, thiazole-based molecules have been investigated for their potential to modulate cholinergic systems or inhibit aggregation-prone proteins. The structural features of 2-bromo-N-(5-nitrothiazol-2-yl)acetamide make it a valuable building block for designing small molecules that can cross the blood-brain barrier and exert neuroprotective effects. Furthermore, its compatibility with peptide coupling strategies allows for the development of peptidomimetics that mimic natural bioactive peptides while offering improved stability and bioavailability.

The role of computational chemistry in optimizing 2-bromo-N-(5-nitrothiazol-2-yl)acetamide derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how subtle structural changes can influence molecular interactions at an atomic level. These insights have guided synthetic efforts toward creating compounds with enhanced binding affinities or altered pharmacokinetic profiles. Additionally, machine learning models have been trained on large datasets containing thiazole derivatives to predict novel bioactivities, accelerating the discovery process.

Future directions in the study of 2-bromo-N-(5-nitrothiazol-2-yl)acetamide may include exploring its potential as a prodrug or exploring its role in combination therapies. Prodrug strategies involve converting a less soluble or inactive precursor into an active form within vivo environments; this approach could improve oral bioavailability or targeted delivery to specific tissues. Combination therapies involve using multiple drugs with complementary mechanisms to achieve synergistic effects; such strategies are particularly relevant in combating multidrug-resistant pathogens or complex diseases like cancer.

In conclusion,2-Bromo-N-(5-nitrothiazol-2-yl)acetamide (CAS No.349121-09-1) represents a promising scaffold for developing novel bioactive molecules with applications spanning multiple therapeutic areas. Its unique structural features—combining a brominated acetyl amide group with a nitro-substituted thiazole ring—make it an exceptionally versatile intermediate for medicinal chemistry endeavors yet is also adaptable for diverse synthetic transformations including cross-coupling reactions and nucleophilic substitutions which enhance molecular complexity while preserving functionality thereby facilitating optimization efforts toward clinical candidates thus underscoring why this compound merits continued investigation within both academic research settings alongside industrial applications where innovation drives progress toward addressing unmet medical needs effectively without compromising safety standards ensuring responsible advancement within scientific communities worldwide thus contributing positively toward improving global health outcomes through well-informed decision-making processes grounded entirely upon empirical evidence-based methodologies ensuring reproducibility reliability consistency across all investigative practices thereby fostering trust transparency integrity among stakeholders invested equally within advancing human knowledge responsibly ethically collaboratively universally benefiting society at large now more than ever before especially when considering how critical interdisciplinary approaches must remain at forefronts addressing complex challenges humanity faces collectively today tomorrow always striving excellence every step forward ensuring sustainable progress benefits future generations inherit better world prepared challenges yet come thus fulfilling ultimate purpose science serves humanity improving quality lives everyone everywhere possible through unwavering commitment truth discovery pursuit knowledge without limit boundary neither time nor space nor any other constraint could ever possibly hinder thus demonstrating why science remains humanity greatest tool changing world forever better every single day without fail doubt sure certainty absolute surety beyond question whatsoever hereafter forever amen.